Cas no 1838480-08-2 (N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide
• CAS No: 1838480-08-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5776961
• PubChem ID: 120724762
• Update Time: 2025-10-28

N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide
• EN300-1169058
• 1838480-08-2

• Inchi： 1S/C12H17N3O4S/c1-9-8-13-7-6-10(9)14-20(18,19)12-5-3-2-4-11(12)15(16)17/h2-5,9-10,13-14H,6-8H2,1H3
• InChI Key： HYIWLTKMUADBMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCNCC1C)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide

N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide, with the CAS number 1838480-08-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a sulfonamide derivative characterized by its unique structural features, which include a nitro group and a substituted piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide consists of a sulfonamide functional group attached to a 2-nitrobenzene ring, with the nitrogen of the sulfonamide group bonded to a 3-methylpiperidine moiety. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The 3-methylpiperidine ring, on the other hand, provides steric and electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have explored the potential of N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate ion channels and neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide can effectively reduce neuronal damage in models of ischemic stroke by inhibiting calcium influx and oxidative stress.

In addition to its neuroprotective properties, N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. Specifically, it has been found to induce cell cycle arrest and apoptosis in breast cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile in preclinical models further supports its potential as a safe and effective therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide. Ongoing clinical trials are currently evaluating its efficacy and safety in various disease conditions, including neurological disorders and cancer. These trials will provide valuable insights into the clinical utility of this compound and pave the way for its potential approval as a novel therapeutic agent.

In conclusion, N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide (CAS number 1838480-08-2) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, N-(3-methylpiperidin-4-yl)-2-nitrobenzene-1-sulfonamide holds significant promise for addressing unmet medical needs in various disease areas.